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Compound of Interest

Compound Name: 2-lodo-4-nitroaniline

Cat. No.: B1222051

Essential Safety and Handling Guide for 2-lodo-4-
hitroaniline

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for 2-lodo-4-nitroaniline, including operational and disposal protocols.

Hazard Identification and Classification

2-lodo-4-nitroaniline is classified as a hazardous substance. It is crucial to understand its
potential effects to ensure safe handling.

Hazard Classification Category GHS Hazard Statement

H315: Causes skin irritation[1]
[2]

Skin Irritation 2

L H319: Causes serious eye
Eye Irritation 2

irritation[1][2]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2]

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-lodo-4-nitroaniline
to minimize exposure and ensure personal safety.

Protection Type Specification Standard

Tightly fitting safety goggles or  Conforming to EN 166(EU) or

Eye/Face Protection i
chemical safety goggles. NIOSH (US)[1][3]

Chemical impermeable gloves
Skin Protection and fire/flame resistant and Handle with gloves[1].

impervious clothing.

Dust mask type N95 (US) or a
NIOSH/MSHA or European

Use a NIOSH/MSHA or
) ) Standard EN 149 approved
Respiratory Protection ) ) o European Standard EN 149
respirator if exposure limits are _
S approved respirator[3][4][5].
exceeded or if irritation is

experienced.

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents and
exposure.

Handling:

e Work in a well-ventilated area or under a chemical fume hood.[1][3]
» Avoid the formation of dust and aerosols.[1]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][6]

e Avoid contact with skin and eyes.[1]

e Wash hands and any exposed skin thoroughly after handling.[2][6]

e Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]
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Storage:

Store in a dry, cool, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3]

Store locked up.[1][2]

Incompatible materials to avoid include acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and chloroformates.[3]

Emergency and First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of exposure.

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
) artificial respiration and seek immediate medical
Inhalation .
attention. Do not use mouth-to-mouth
resuscitation if the substance was ingested or

inhaled.[1][2]

Immediately take off all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact ) . . .
least 15 minutes. Seek immediate medical

attention.[1][3]

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the

Eye Contact eyelids. Remove contact lenses if present and
easy to do. Continue rinsing and seek

immediate medical attention.[1][3]

Do NOT induce vomiting. Call a physician or

Ingestion poison control center immediately. Rinse mouth.

[3][6]
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Spillage and Disposal Plan

In the event of a spill, prompt and safe cleanup is necessary to prevent environmental
contamination and further exposure.

Spill Containment and Cleanup:

e Evacuate personnel to a safe area and ensure adequate ventilation.[1]

e Remove all sources of ignition.[1]

o Use personal protective equipment, including chemical impermeable gloves.[1]

e Avoid dust formation.[1]

e Sweep up and shovel the material into a suitable, closed container for disposal.[3]

o Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[1]
Disposal:

» Dispose of the contents and container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[1][2][6]

Experimental Workflow for Handling 2-lodo-4-
nitroaniline

The following diagram outlines the procedural steps for the safe handling of 2-lodo-4-
nitroaniline from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. 2-lodo-4-nitroaniline - Safety Data Sheet [chemicalbook.com]

» 3. fishersci.com [fishersci.com]

e 4.2-3—F-4-Z pOF7T 1) 97% | Sigma-Aldrich [sigmaaldrich.com]
e 5. 2-lodo-4-nitroaniline 97 6293-83-0 [sigmaaldrich.com]

e 6. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-lodo-4-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222051#personal-protective-equipment-for-
handling-2-iodo-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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